
Dotriacontanoic acid in Indigofera heterantha

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dotriacontanoic acid

CAS No.: 3625-52-3

Cat. No.: S570614

Get Quote

Identification and Basic Properties

Dotriacontanoic acid, also known as laceroic acid, is a long-chain saturated fatty acid. It has been isolated

and identified from the seeds of Indigofera heterantha [1].

Property Details

IUPAC Name Dotriacontanoic acid

Synonyms Laceroic acid

Chemical Formula C₃₂H₆₄O₂ [1]

Structure Long-chain, saturated fatty acid

Plant Source Indigofera heterantha (Seeds) [1]

Reported Activity Moderate antibacterial agent [1]

The compound was isolated as a white amorphous powder [1]. Its structure was determined using

spectroscopic techniques, including mass spectrometry and Carbon-13 NMR [1].
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Experimental Workflow for Isolation and Identification

The following diagram outlines the general experimental workflow for the extraction, fractionation, and

isolation of dotriacontanoic acid from Indigofera heterantha.
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General workflow for the isolation of dotriacontanoic acid from I. heterantha [1] [2].

Detailed Methodological Notes

Based on the search results, here is a synthesis of the key experimental steps:

Plant Material Collection and Preparation: The whole plant or seeds of I. heterantha are collected,
shade-dried for several weeks, and then ground into a coarse or fine powder [1] [2].

Extraction: The powdered plant material is typically subjected to maceration using methanol or
hydromethanolic mixtures (e.g., 80% methanol in water) at room temperature with occasional stirring.

This process can last from several hours to two weeks [1] [2].
Fractionation: The resulting crude methanolic extract is concentrated and then suspended in water.

It is subsequently partitioned using various organic solvents of increasing polarity in a sequential
manner. Dotriacontanoic acid was isolated from the n-hexane fraction, which contains non-polar to

medium-polarity compounds [1] [2].
Isolation and Purification: The n-hexane fraction is evaporated to dryness. The residue is then

subjected to further purification, often using techniques like column chromatography over silica gel.
The elution is typically performed using solvents or solvent mixtures of varying polarity to separate

individual compounds [1].
Structure Elucidation: The identity of dotriacontanoic acid was confirmed through spectroscopic

analysis. The search results specifically mention the use of mass spectrometry (MS), Carbon-13
NMR (¹³C NMR), and Proton NMR (¹H NMR) for this purpose [1].

Bioactivity and Research Context

The search results indicate that dotriacontanoic acid has been found to possess moderate antibacterial

activity [1]. However, specific quantitative data regarding its Minimum Inhibitory Concentration (MIC) or

the spectrum of bacterial strains tested are not provided in the available sources.
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It is important to note that Indigofera heterantha produces a wide array of bioactive compounds.

Dotriacontanoic acid is one of many constituents, and its biological effects may be part of a synergistic

interaction within the plant's complex phytochemical profile. Other significant compounds isolated from this

plant include various flavonoids, indigoidin, and specialized phloroglucinol derivatives such as

Indigoferamide, Indigoferate, and Indigoferone, which have shown activities like carbonic anhydrase

inhibition and antibacterial effects [1].

Research Gaps and Future Directions

The current information on dotriacontanoic acid from I. heterantha is a starting point. For a comprehensive

whitepaper, the following research gaps need to be addressed:

Quantitative Bioassays: Detailed data on MIC, IC₅₀, and EC₅₀ values against a defined panel of

bacterial, fungal, or other pathogenic strains is needed.
Mechanism of Action: The specific molecular target or mechanism behind its reported antibacterial

activity remains unknown.
Synergistic Studies: Research into how dotriacontanoic acid interacts with other compounds in

the plant extract could be valuable.
In-vivo Validation: Most current data is from in-vitro studies; in-vivo efficacy and toxicity profiles are

lacking.
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indigofera-heterantha]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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